Cas no 206278-27-5 (2-\u200bBromo-\u200b3-\u200bfluoropyrazine)

• Product Name: 2-\u200bBromo-\u200b3-\u200bfluoropyrazine
• CAS No: 206278-27-5
• MF: C₄H₂BrFN₂
• MW: 176.974483013153
• MDL: MFCD15144418
• CID: 1108805
• PubChem ID: 15369694
• Update Time: 2025-07-19

2-\u200bBromo-\u200b3-\u200bfluoropyrazine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-fluoro-Pyrazine
• 2-Bromo-3-fluoropyrazine
• CS-0059874
• DB-217051
• SCHEMBL21737309
• MFCD15144418
• AS-59150
• SY269498
• W17938
• Pyrazine, 2-bromo-3-fluoro-
• AKOS027369569
• EN300-1725519
• DTXSID101313207
• 206278-27-5
• 2-\u200bBromo-\u200b3-\u200bfluoropyrazine

• MDL： MFCD15144418
• Inchi： 1S/C4H2BrFN2/c5-3-4(6)8-2-1-7-3/h1-2H
• InChI Key： QIDLQERJCKEQOL-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CN=1)F

Computed Properties

• Exact Mass: 175.93854g/mol
• Monoisotopic Mass: 175.93854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-\u200bBromo-\u200b3-\u200bfluoropyrazine

2-Bromo-3-Fluoropyrazine: A Versatile Compound in Modern Pharmaceutical Research

2-Bromo-3-fluoropyrazine (CAS No. 206278-27-5) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its bromine and fluorine substituents on a pyrazine ring, exhibits a range of chemical and biological properties that make it an attractive candidate for various therapeutic applications.

The pyrazine ring, a six-membered heterocyclic compound with two nitrogen atoms, is known for its stability and ability to form strong hydrogen bonds. The introduction of bromine and fluorine substituents to the pyrazine ring significantly alters its electronic properties, enhancing its reactivity and biological activity. These modifications can lead to improved pharmacokinetic profiles, increased metabolic stability, and enhanced binding affinity to target proteins.

Recent studies have highlighted the potential of 2-bromo-3-fluoropyrazine in the development of novel drugs for various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-bromo-3-fluoropyrazine exhibit potent antiviral activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The bromine substituent was found to enhance the compound's ability to inhibit viral replication, while the fluorine substituent improved its cellular uptake and stability.

In another study, researchers at the University of California, San Francisco, investigated the use of 2-bromo-3-fluoropyrazine derivatives as potential anticancer agents. The results showed that these compounds effectively inhibited the growth of several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

The versatility of 2-bromo-3-fluoropyrazine extends beyond antiviral and anticancer applications. Recent research has also explored its potential as a scaffold for developing new antibiotics. A study published in the Journal of Antibiotics demonstrated that derivatives of 2-bromo-3-fluoropyrazine exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compounds were particularly effective against multidrug-resistant strains, making them promising candidates for addressing the growing threat of antibiotic resistance.

The synthetic accessibility of 2-bromo-3-fluoropyrazine is another factor contributing to its popularity in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and in high yields. One such method involves the reaction of 3-fluoropyrazine with brominating agents such as N-bromosuccinimide (NBS) or bromine gas. This reaction proceeds smoothly under mild conditions, yielding pure 2-bromo-3-fluoropyrazine suitable for further derivatization.

The physical and chemical properties of 2-bromo-3-fluoropyrazine have been extensively characterized. It is a solid at room temperature with a melting point ranging from 110°C to 115°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile, making it easy to handle in laboratory settings. Its molecular weight is 184.04 g/mol, and it has a density of approximately 1.6 g/cm³.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been used to confirm the structure of 2-bromo-3-fluoropyrazine. The NMR spectrum shows characteristic signals for the pyrazine ring protons and the fluorinated carbon atom, while the MS spectrum provides evidence for the molecular ion peak at m/z 184.

In conclusion, 2-bromo-3-fluoropyrazine (CAS No. 206278-27-5) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and versatile biological properties make it an attractive scaffold for developing new drugs targeting various diseases. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern medicinal chemistry.